Cas no 1805022-26-7 (3-Bromo-2-cyano-5-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-2-cyano-5-(trifluoromethoxy)aniline
• CAS No: 1805022-26-7
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4970468
• Update Time: 2023-08-24

3-Bromo-2-cyano-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H4BrF3N2O/c9-6-1-4(15-8(10,11)12)2-7(14)5(6)3-13/h1-2H,14H2
• InChI Key： BXGKWBKAGCGNMV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C#N)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.4
• Topological Polar Surface Area: 59